1-(4-fluorobenzyl)-4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-4-[1-[2-(2-methoxyphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H26FN3O3/c1-33-24-8-4-5-9-25(24)34-15-14-31-23-7-3-2-6-22(23)29-27(31)20-16-26(32)30(18-20)17-19-10-12-21(28)13-11-19/h2-13,20H,14-18H2,1H3
• InChI Key: BOQXZPRXRCIJKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC5=CC=C(C=C5)F
• Molecular Formula: C27H26FN3O3
• Molecular Weight: 459.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of a fluorine atom, benzyl group, and benzimidazole moiety. Precursor molecules such as 4-fluorobenzyl chloride (CAS No.: 352-11-4) may be used in the synthetic pathway. Further details on the synthetic route would require a thorough literature review.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Chemical Synthesis and Structural Analysis

  The synthesis of complex molecules, such as dabigatran etexilate tetrahydrate, involves detailed structural analysis to understand their conformation and chemical behavior. Such studies are crucial for designing compounds with specific pharmacological targets (Hong-qiang Liu et al., 2012).

• Fluoroionophores for Metal Detection

  The development of fluoroionophores based on specific chemical derivatives for detecting metal cations showcases the application of such compounds in sensing technologies. This approach is essential for applications ranging from environmental monitoring to diagnostic assays (W. Hong et al., 2012).

• Anti-Alzheimer's Agents

  Research into benzylated pyrrolidin-2-one and imidazolidin-2-one derivatives for anti-Alzheimer's activity demonstrates the potential therapeutic applications of such compounds. The design and synthesis of these molecules aim to mimic or improve upon existing treatments by targeting specific biological pathways (M. Gupta et al., 2020).

• Catalysis and Green Chemistry

  The use of specific benzoyl compounds in ionic liquids as a 'green' methodology for benzoylation reactions underscores the application of such chemicals in making the chemical synthesis process more environmentally friendly and efficient (A. Prasad et al., 2005).

• Antituberculosis Activity

  Novel benzimidazole derivatives have been synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, highlighting the potential use of such compounds in developing new treatments for tuberculosis (Yeong Keng Yoon et al., 2013).